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Compound of Interest

Compound Name: Copper(II) tartrate hydrate

Cat. No.: B15546573 Get Quote

Introduction to Copper(II) Tartrate Hydrates
Copper(II) tartrate can exist in several hydrated forms, each with distinct structural and physical

properties. The degree of hydration significantly influences the crystal structure and stability of

the compound. The most commonly cited forms are the trihydrate and dihydrate, although more

complex coordination polymers have also been synthesized and characterized. These

compounds are of interest for their potential catalytic activities, as precursors for nanomaterials,

and for their applications in analytical chemistry.

Physicochemical Properties of Hydrated Copper(II)
Tartrate
The properties of copper(II) tartrate hydrates vary with their water content. A summary of the

key quantitative data for the identified hydrated forms is presented below.

Table 1: Summary of Physicochemical Properties of Copper(II) Tartrate Hydrates
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Property
Copper(II)
Tartrate
Trihydrate

Diaquabis(hyd
rogen
tartrato)copper
(II) Dihydrate

{[Cu₂(C₄H₄O₆)₂
(H₂O)₂]·4H₂O}∞

Orthorhombic
Copper(II)
Tartrate

Chemical

Formula
CuC₄H₄O₆·3H₂O

[Cu(C₄H₅O₆)₂(H₂

O)₂]·2H₂O
C₈H₁₆Cu₂O₁₆ CuC₄H₄O₆·xH₂O

Appearance

Blue to green

crystalline

powder[1]

- - Bluish crystals[2]

Crystal System - Monoclinic Monoclinic
Orthorhombic[2]

[3]

Space Group - P2₁/c P2₁ P2₁2₁2₁

Unit Cell

Parameters
-

a = 5.039 Å, b =

10.599 Å, c =

7.749 Å, β =

101.07°

a = 8.365 Å, b =

12.835 Å, c =

8.758 Å

a = 8.6716637 Å,

b = 11.76998 Å,

c = 9.20782 Å[4]

Melting Point

(°C)

~275

(decomposes)[1]
- - -

Key

Spectroscopic

Data (FTIR,

cm⁻¹)

O-H stretch

(~3250), C=O

stretch (~1571),

C-O stretch

(1358, 1301), C-

H stretch (1112),

O-H out-of-plane

bend (1059)[5]

- -

O-H stretch

(3450.9, 3409.8),

C=O stretch

(1612.1), M-O

stretch (745.5)[5]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of copper(II) tartrate hydrates

are crucial for reproducible research.
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Synthesis of Copper(II) Tartrate Crystals by Gel Growth
(Single Diffusion)
This method is widely used for growing high-quality crystals of sparingly soluble salts like

copper(II) tartrate.[2][3][6]

Materials:

Sodium metasilicate (Na₂SiO₃)

Tartaric acid (C₄H₆O₆)

Copper(II) chloride (CuCl₂) or Copper(II) sulfate (CuSO₄)

Distilled water

Test tubes

Procedure:

Gel Preparation: A solution of sodium metasilicate (e.g., 1 M) is mixed with a solution of

tartaric acid (e.g., 1 M) in a test tube until a specific pH (e.g., 4.0) is reached. The mixture is

then allowed to set into a firm gel, which can take from a few hours to a couple of days.[2]

Reactant Addition: Once the gel has set, an aqueous solution of a copper(II) salt (e.g., 1 M

CuCl₂ or CuSO₄) is carefully poured on top of the gel.[1][2]

Crystal Growth: The test tube is sealed and left undisturbed. Copper(II) ions diffuse into the

gel and react with the tartrate ions to form crystals of copper(II) tartrate. Crystal growth can

be observed over several days to weeks.[2]

Harvesting: The grown crystals are then carefully removed from the gel and washed with

distilled water.

Hydrothermal Synthesis of {[Cu₂(C₄H₄O₆)₂(H₂O)₂]·4H₂O}
∞
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This method is employed to synthesize the two-dimensional coordination polymer of copper(II)

tartrate.

Materials:

Copper(II) nitrate (Cu(NO₃)₂)

Tartaric acid (C₄H₆O₆)

Acridine

Distilled water

Procedure:

A mixture of tartaric acid, acridine, and Cu(NO₃)₂ is dissolved in water.

The resulting solution is sealed in a Teflon-lined stainless steel autoclave.

The autoclave is heated to a specific temperature and maintained for a period to allow for the

hydrothermal reaction to occur.

After cooling to room temperature, blue crystals of the coordination polymer are obtained.

Characterization Techniques
Powder X-ray Diffraction (PXRD): Used to determine the crystal structure, phase purity, and

unit cell parameters of the synthesized crystals.[4]

Fourier-Transform Infrared (FTIR) Spectroscopy: Employed to identify the functional groups

present in the compound and to confirm the coordination of the tartrate ligand to the

copper(II) ion.[5]

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA): These

techniques are used to study the thermal stability and decomposition of the hydrated forms,

identifying the temperatures at which dehydration and subsequent decomposition occur.
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Thermal Decomposition of Copper(II) Tartrate
Trihydrate
The thermal decomposition of copper(II) tartrate trihydrate proceeds in distinct steps.

Dehydration: The first step involves the loss of water molecules to form the anhydrous salt.

This is an endothermic process that occurs at approximately 80°C.

Decomposition to Copper(II) Oxide: The anhydrous salt then decomposes in an exothermic

process around 220°C to yield copper(II) oxide (CuO).

Further Decomposition: At higher temperatures (around 1050°C), further decomposition can

occur, potentially leading to the formation of copper(I) oxide (Cu₂O).

Diagrams and Workflows
Synthesis of Copper(II) Tartrate Crystals via Gel Growth

Gel Preparation

Crystal Growth
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Tartaric Acid
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Gel Setting
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Caption: Workflow for the synthesis of copper(II) tartrate crystals using the gel growth method.
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Thermal Decomposition Pathway of Copper(II) Tartrate
Trihydrate

CuC4H4O6·3H2O
(Trihydrate)
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~80°C
- 3H2O

(Endothermic)

CuO
(Copper(II) Oxide)

~220°C
(Exothermic)

Cu2O
(Copper(I) Oxide)

~1050°C
(Exothermic)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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